Cas no 13679-70-4 (5-Methyl-2-thiophenecarboxaldehyde)

5-Methyl-2-thiophenecarboxaldehyde structure
13679-70-4 structure
Product Name:5-Methyl-2-thiophenecarboxaldehyde
CAS No:13679-70-4
MF:C6H6OS
MW:126.176240444183
MDL:MFCD00005434
CID:49408
PubChem ID:61663
Update Time:2025-04-18

5-Methyl-2-thiophenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-thiophenecarboxaldehyde
    • 5-Methylthiophene-2-carboxaldehyde
    • 5-Methyl-thiophen-2-aldehyde
    • 5-Methylthiophene-2-aldehyde
    • 5-methylthiophene-2-carbaldehyde
    • 5-METHYL-2-THIOPHENECARBALDEHYDE
    • 2-Formyl-5-methylthiophene
    • NSC 87542
    • FEMA 3209
    • AKOS B015983
    • TIMTEC-BB SBB004249
    • 5-Methyl-2-thenaldehyde
    • 5-Methyl-2-thienaldehyde
    • 2-FORMYL-5-METHYLTHIOPHEN
    • 5-Methyl-2-formylthiophene
    • AKOS BBS-00003245
    • LABOTEST-BB LT00936047
    • 2-Thiophenecarboxaldehyde, 5-methyl-
    • 5-Methyl-2-thiophene carboxaldehyde
    • 5-Methyl-2-thiophencarboxaldehyde
    • thiophene, 2-Methyl, 5-formyl
    • 5-METHYL-2-THIOPHENE-CARBOXALDEHYDE
    • Thiophen-2-carboxaldehyde, 5-methyl
    • UDF14S00
    • MDL： MFCD00005434
    • Inchi： 1S/C6H6OS/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
    • InChI Key： VAUMDUIUEPIGHM-UHFFFAOYSA-N
    • SMILES： CC1SC(C=O)=CC=1
    • BRN： 106896

Computed Properties

  • Exact Mass: 126.01400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 92.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • Color/Form: Golden liquid
  • Density: 1.17 g/mL at 25 °C(lit.)
  • Boiling Point: 114 °C/25 mmHg(lit.)
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • Refractive Index: n20/D 1.583(lit.)
  • Solubility: Soluble in ether and ethanol.
  • PSA: 45.31000
  • LogP: 1.86900
  • FEMA: 3209
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

5-Methyl-2-thiophenecarboxaldehyde Security Information

5-Methyl-2-thiophenecarboxaldehyde Customs Data

  • HS CODE：29349990
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Methyl-2-thiophenecarboxaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
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Audited Supplier Audited Supplier
(CAS:13679-70-4)5-Methylthiophene-2-carboxaldehyde
Order Number:sfd13865
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:13679-70-4)5-Methylthiophene-2-carboxaldehyde
sfd13865
Purity:99.9%
Quantity:200kg
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